![molecular formula C16H14N2O2S B4733757 4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B4733757.png)
4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone
Overview
Description
4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone is not fully understood, but it has been suggested that it may act by modulating the activity of certain enzymes and receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that 4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone has various biochemical and physiological effects. For example, it has been found to have antioxidant properties, as well as the ability to reduce inflammation and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone in lab experiments is its potential as a neuroprotective agent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone. One area of interest is in the development of new neuroprotective agents, based on the structure and properties of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Scientific Research Applications
4-[2-(methylthio)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone has been studied for its potential applications in various scientific research fields. One of the main areas of interest is in the field of neuroscience, where it has been found to have potential as a neuroprotective agent.
properties
IUPAC Name |
4-(2-methylsulfanylbenzoyl)-1,3-dihydroquinoxalin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-21-14-9-5-2-6-11(14)16(20)18-10-15(19)17-12-7-3-4-8-13(12)18/h2-9H,10H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEGCQOAZCWMFOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)N2CC(=O)NC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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